Cas no 1563418-05-2 (3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal)

• Product Name: 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal
• CAS No: 1563418-05-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6422363
• PubChem ID: 17885274
• Update Time: 2025-08-05

3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal
• 1563418-05-2
• EN300-1851447
• SCHEMBL19473603

• Inchi： 1S/C11H12O2/c1-8-6-10(4-3-5-12)7-9(2)11(8)13/h3-7,13H,1-2H3/b4-3+
• InChI Key： DBJLTPPYJLSWMX-ONEGZZNKSA-N
• SMILES： OC1C(C)=CC(/C=C/C=O)=CC=1C

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal

Introduction to 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal (CAS No. 1563418-05-2)

3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 1563418-05-2, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of α,β-unsaturated aldehydes, characterized by its unique structural framework which includes a phenolic hydroxyl group and two methyl substituents on the aromatic ring. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of intense study in various scientific disciplines.

The molecular structure of 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal consists of an acrolein-like moiety attached to a substituted benzene ring. The hydroxyl group at the para position relative to the aldehyde functionality enhances its reactivity, enabling participation in diverse chemical transformations such as oxidation, reduction, and condensation reactions. Additionally, the dimethyl substitution at the ortho and meta positions influences the electronic distribution across the aromatic system, affecting its interaction with biological targets.

In recent years, 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal has been extensively investigated for its potential applications in pharmaceutical development. Its structural features suggest that it may exhibit inhibitory effects on various enzymatic pathways and receptor interactions, which are crucial for modulating inflammatory responses and cellular signaling. Preliminary studies have highlighted its role as a precursor in synthesizing more complex molecules with therapeutic properties.

One of the most compelling aspects of this compound is its versatility in serving as a building block for drug discovery. The α,β-unsaturated aldehyde group is particularly valuable in organic synthesis due to its ability to undergo Michael additions, aldol condensations, and other reactions that facilitate the construction of heterocyclic structures. These reactions are fundamental in creating novel scaffolds for small-molecule drugs targeting neurological disorders, cancer, and infectious diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic pathways involving 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal with high precision. Molecular docking studies have revealed potential interactions with enzymes such as lipoxygenases and cyclooxygenases, which are key players in inflammatory processes. Moreover, its ability to cross-link with biomolecules suggests applications in developing stabilizing agents for protein-based therapeutics.

The synthesis of 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal has been optimized through various methodologies to ensure high yield and purity. Common synthetic routes involve phenolic oxidation followed by condensation with appropriate aldehydes or ketones. Advances in green chemistry principles have also led to the development of more sustainable synthetic pathways, reducing waste generation and minimizing hazardous byproducts.

From a biomedical perspective, the biological activity of 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal has been explored in both in vitro and in vivo models. Studies indicate that it may possess antioxidant properties due to the presence of the phenolic hydroxyl group, which can scavenge reactive oxygen species. Furthermore, its structural similarity to known bioactive compounds suggests potential synergistic effects when combined with other therapeutic agents.

The pharmacokinetic profile of this compound is another area of active research. Understanding how 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal is absorbed, distributed, metabolized, and excreted (ADME) is crucial for designing effective drug formulations. Initial pharmacokinetic studies suggest favorable properties such as moderate solubility and bioavailability, making it a promising candidate for further clinical development.

In conclusion,3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enal (CAS No. 1563418-05-2) represents a significant advancement in chemical research with potential implications across multiple domains including drug discovery and material science. Its unique structural attributes combined with emerging research findings position it as a valuable compound for future investigations aimed at developing innovative therapeutic solutions.